Cas no 1353944-70-3 ([1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine)

• Product Name: [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine
• CAS No: 1353944-70-3
• MF: C₁₇H₂₇N₃
• MW: 273.416383981705
• CID: 2160067
• Update Time: 2025-06-11

[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine
• N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-benzylcyclopropanamine
• (S)-N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-benzylcyclopropanamine
• AM92128
• [1-(2-aminoethyl)pyrrolidin-2-ylmethyl]benzylcyclopropylamine

• Inchi： 1S/C17H27N3/c18-10-12-19-11-4-7-17(19)14-20(16-8-9-16)13-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,18H2
• InChI Key： INURNTJCCXSPAP-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1CCCN1CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 284
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine

Introduction to [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine (CAS No. 1353944-70-3)

[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine (CAS No. 1353944-70-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and benzylamine, with additional functional groups that enhance its pharmacological properties. The unique structure of this molecule makes it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and as a potential lead compound for drug development.

The chemical structure of [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine is characterized by a cyclopropyl ring, a benzyl group, and a pyrrolidine ring, all interconnected through specific functional groups. The presence of the amino group on the ethyl chain and the pyrrolidine ring provides the molecule with significant flexibility and reactivity, which are crucial for its biological activity. This structural complexity allows the compound to interact with various biological targets, such as receptors and enzymes, making it a versatile tool in medicinal chemistry.

Recent studies have highlighted the potential of [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively bind to serotonin receptors, suggesting its potential use in treating mood disorders such as depression and anxiety. Additionally, preliminary clinical trials have indicated that the compound may have neuroprotective effects, which could be beneficial in managing neurodegenerative diseases like Alzheimer's and Parkinson's.

In terms of pharmacokinetics, [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine exhibits favorable properties that make it suitable for oral administration. Its high bioavailability and low toxicity profile are advantageous for drug development. Moreover, the compound's ability to cross the blood-brain barrier efficiently is a critical factor in its potential therapeutic applications for central nervous system (CNS) disorders.

The synthesis of [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine involves several steps, including the formation of the pyrrolidine ring and the subsequent attachment of the benzyl and cyclopropyl groups. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste production.

In addition to its therapeutic potential, [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine has been explored as a tool in chemical biology research. Its ability to selectively bind to specific protein targets makes it valuable for studying protein-protein interactions and signaling pathways. This application has led to new insights into cellular processes and disease mechanisms, contributing to the development of novel therapeutic strategies.

The safety profile of [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine has been extensively evaluated through preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its advancement into clinical trials for further evaluation in human subjects.

In conclusion, [1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-benzyl-cyclopropyl-amine (CAS No. 1353944-70-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development, particularly in the treatment of neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a key molecule in modern drug discovery efforts.